Cas no 2764009-92-7 (2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2764009-92-7
• MF: C₁₁H₁₆FNO₄
• MW: 245.247447013855
• CID: 6420439
• PubChem ID: 165982155
• Update Time: 2025-10-31

2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764009-92-7
• EN300-37343913
• 2-acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid
• 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C11H16FNO4/c1-8(14)13-6-10(2-4-17-5-3-10)11(12,7-13)9(15)16/h2-7H2,1H3,(H,15,16)
• InChI Key： QFRPXEOUINTFKO-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CN(C(C)=O)CC21CCOCC2

Computed Properties

• Exact Mass: 245.10633615g/mol
• Monoisotopic Mass: 245.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid

Comprehensive Analysis of 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2764009-92-7)

The compound 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2764009-92-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework, combined with a fluorine substituent and carboxylic acid functionality, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for fluorinated spiro compounds like 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid has surged, driven by their enhanced metabolic stability and membrane permeability. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial databases. The compound's 8-oxa-2-azaspiro[4.5]decane core is also notable for its conformational rigidity, which is advantageous in designing target-specific therapeutics.

From a synthetic perspective, the presence of both acetyl and carboxylic acid groups in CAS 2764009-92-7 allows for diverse derivatization strategies. This flexibility is crucial for optimizing pharmacokinetic properties, a recurring theme in AI-driven drug design discussions. Computational studies often highlight such compounds for their drug-likeness scores, making them relevant to machine learning applications in chemistry.

Environmental and regulatory considerations further elevate the importance of this compound. Its fluorine atom contributes to biodegradability studies, a hot topic in green chemistry forums. Researchers are exploring its degradation pathways to address concerns about persistent organic pollutants, a frequently searched term in environmental science circles.

The spirocyclic motif in 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid also shows promise in material science, particularly in designing high-performance polymers. Its structural complexity enables unique intermolecular interactions, a subject of interest in nanotechnology research. This multidisciplinary relevance ensures its continued prominence in scientific literature and patent filings.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently queried in analytical chemistry searches. The 4-fluoro substitution pattern produces distinct spectroscopic signatures, aiding in structural verification—a critical step in quality control protocols for synthetic laboratories.

In conclusion, 2-Acetyl-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid represents a compelling case study in modern chemical research. Its intersection with drug development, sustainable chemistry, and advanced materials positions it as a molecule of enduring scientific and industrial value. As computational and experimental methods evolve, this compound will likely feature prominently in next-generation molecular design strategies.